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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B100842

An In-depth Technical Guide to the Physical Characteristics of 4'-Methylacetophenone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 4'-Methylacetophenone-d3, a deuterated isotopologue of 4'-
Methylacetophenone. This document is intended for researchers, scientists, and professionals
in drug development who utilize isotopically labeled compounds for a variety of applications,
including as internal standards in quantitative analysis, for metabolism studies (DMPK), and in
mechanistic investigations.

Physicochemical Data

The introduction of deuterium in place of protium in the methyl group of the tolyl moiety results
in a nominal increase in molecular weight. While extensive experimental data on the physical
properties of 4'-Methylacetophenone-d3 is not readily available in the literature, these
properties are expected to be very similar to its non-deuterated counterpart. The following table
summarizes the key physical and chemical data for both compounds for comparative purposes.
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Property 4'-Methylacetophenone-d3  4'-Methylacetophenone
Molecular Formula CoH7D30 CoH100[1]
Molecular Weight 137.19 g/mol [2] 134.18 g/mol [1]

Expected to be a colorless to Colorless to pale yellow liquid
Appearance o ] )

pale yellow liquid or solid or solid[3]

Data not available; expected to
Melting Point be similar to the non- 22-24 °C
deuterated form

Data not available; expected to
Boiling Point be similar to the non- 226 °C

deuterated form

Data not available; expected to
Density be similar to the non- 1.005 g/mL at 25 °C

deuterated form

CAS Number 114379-92-9[2] 122-00-9[1]

Experimental Protocols
Synthesis of 4'-Methylacetophenone-d3

A plausible and efficient method for the synthesis of 4'-Methylacetophenone-d3 is the Friedel-
Crafts acylation of commercially available toluene-d3.

Reaction Scheme:

Caption: A logical workflow for the synthesis and characterization of 4'-Methylacetophenone-
d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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